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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B15551793 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. This guide provides essential, step-by-step procedures for the

proper disposal of IR 754 Carboxylic Acid, a cyanine dye, ensuring a safe laboratory

environment and compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is crucial to handle IR 754 Carboxylic Acid with the

appropriate Personal Protective Equipment (PPE). The Safety Data Sheet (SDS) for this

compound specifies the following hazards and required precautions[1]:

Hazards: Causes skin irritation and serious eye irritation[1][2].

Required PPE: Wear chemical-resistant gloves, a lab coat or protective clothing, and safety

goggles or a face shield[1][3].

All handling of IR 754 Carboxylic Acid should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize the risk of inhalation[1][3]. An eyewash

station and safety shower should be readily accessible[4].

Step-by-Step Disposal Protocol
IR 754 Carboxylic Acid and materials contaminated with it must be treated as hazardous

chemical waste. Under no circumstances should this chemical be disposed of down the drain
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or in regular solid waste streams[5][6]. Discharge into the environment must be avoided[3].

Waste Segregation and Collection:

Collect all waste containing IR 754 Carboxylic Acid, including unused solid compound,

solutions, and contaminated materials (e.g., pipette tips, weighing paper, gloves), in a

dedicated hazardous waste container[5][7].

To minimize transfers, it is best practice to leave the chemical in its original container

whenever feasible[5].

Do not mix IR 754 Carboxylic Acid waste with other chemical waste unless explicitly

approved by your institution's Environmental Health and Safety (EHS) department. This is

particularly important due to its incompatibility with strong acids/alkalis and strong

oxidizing/reducing agents[1].

Container Labeling:

The waste container must be clearly and accurately labeled[5][7]. The label should

include:

The words "Hazardous Waste"[5][7].

The full chemical name: "IR 754 Carboxylic Acid"[5].

The CAS Number: 2311980-68-2[1][3][8].

Associated hazards, such as "Skin Irritant" and "Eye Irritant"[1][2].

Storage Pending Disposal:

Securely seal the waste container to prevent leaks or spills[7].

Store the container in a designated and secure satellite accumulation area (SAA)[5][7][9].

This area should be away from incompatible materials and general laboratory traffic[5].

The SAA should have secondary containment to capture any potential leaks[7].
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Disposal of Empty Containers:

Even empty containers of IR 754 Carboxylic Acid must be handled as hazardous waste

until properly decontaminated.

The first rinse of the empty container with a suitable solvent (e.g., alcohol for

decontamination of surfaces) must be collected and disposed of as hazardous waste[1][6].

After thorough rinsing, the defaced or removed label on the container can be disposed of

as regular solid waste, in accordance with institutional policies[6].

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and final disposal of the

waste container[5][7].

Quantitative Data
Specific quantitative disposal limits for IR 754 Carboxylic Acid are not readily available in the

provided documentation. Disposal regulations are largely dictated by local, state, and federal

guidelines for hazardous waste.

Parameter Guideline

Waste Classification Hazardous Waste[5][7]

Drain Disposal Prohibited[5][6]

Solid Waste Disposal Prohibited for contaminated materials[5][6]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[1]

Accidental Spill Cleanup

Absorb with inert material (e.g., diatomite),

decontaminate surfaces with alcohol, and collect

all materials for disposal as hazardous waste.

Prevent entry into waterways[1].
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Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of IR 754
Carboxylic Acid.
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IR 754 Carboxylic Acid Disposal Workflow
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Workflow for the proper disposal of IR 754 Carboxylic Acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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